Cas no 591204-93-2 (2-tert-Butyl-3-formyl-n,n-dimethyl-1h-indole-5-sulfonamide)

• Product Name: 2-tert-Butyl-3-formyl-n,n-dimethyl-1h-indole-5-sulfonamide
• CAS No: 591204-93-2
• MF: C₁₅H₂₀N₂O₃S
• MW: 308.395902633667
• CID: 3056465
• PubChem ID: 3802955
• Update Time: 2025-07-25

2-tert-Butyl-3-formyl-n,n-dimethyl-1h-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyl-3-formyl-n,n-dimethyl-1h-indole-5-sulfonamide
• Z3214214422
• AKOS005144087
• 2-(tert-Butyl)-3-formyl-N,N-dimethyl-1H-indole-5-sulfonamide
• STK894112
• BBL021399
• 591204-93-2

• Inchi： 1S/C15H20N2O3S/c1-15(2,3)14-12(9-18)11-8-10(6-7-13(11)16-14)21(19,20)17(4)5/h6-9,16H,1-5H3
• InChI Key： GNZRABHTGWGYTF-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C=O)=C(C(C)(C)C)N2)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 308.11946368Da
• Monoisotopic Mass: 308.11946368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.6Ų

2-tert-Butyl-3-formyl-n,n-dimethyl-1h-indole-5-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-tert-Butyl-3-formyl-n,n-dimethyl-1h-indole-5-sulfonamide

Recent Advances in the Study of 2-tert-Butyl-3-formyl-N,N-dimethyl-1H-indole-5-sulfonamide (CAS: 591204-93-2)

The compound 2-tert-Butyl-3-formyl-N,N-dimethyl-1H-indole-5-sulfonamide (CAS: 591204-93-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 2-tert-Butyl-3-formyl-N,N-dimethyl-1H-indole-5-sulfonamide as a key intermediate in the synthesis of novel indole-based sulfonamide derivatives. These derivatives have shown promising activity in targeting various biological pathways, including inflammation, cancer, and infectious diseases. The compound's structural features, such as the tert-butyl group and the formyl moiety, contribute to its enhanced stability and reactivity, making it a valuable scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking and in vitro assays to elucidate the binding interactions between the compound and the COX-2 active site. Results indicated a high affinity and specificity, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant advancement was reported in a recent preprint on bioRxiv, where 2-tert-Butyl-3-formyl-N,N-dimethyl-1H-indole-5-sulfonamide was explored for its anticancer properties. The study revealed that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of the p53 pathway. These findings open new avenues for the development of targeted cancer therapies.

Furthermore, the compound's pharmacokinetic properties have been investigated in preclinical models. A 2022 study in Drug Metabolism and Disposition highlighted its favorable bioavailability and low toxicity profile, which are critical factors for its progression into clinical trials. The study also identified potential metabolites, providing insights into its metabolic stability and clearance mechanisms.

In conclusion, 2-tert-Butyl-3-formyl-N,N-dimethyl-1H-indole-5-sulfonamide (CAS: 591204-93-2) represents a promising candidate for further pharmaceutical development. Its diverse biological activities, coupled with its favorable pharmacokinetic profile, underscore its potential as a therapeutic agent. Future research should focus on optimizing its structure for enhanced efficacy and conducting rigorous clinical evaluations to validate its therapeutic potential.